Cas no 14166-28-0 (exo-Norbornane-2,3-dicarboxylic Anhydride)

• Product Name: exo-Norbornane-2,3-dicarboxylic Anhydride
• CAS No: 14166-28-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD11046554
• CID: 830512
• PubChem ID: 10535053
• Update Time: 2025-06-29

exo-Norbornane-2,3-dicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,7R,7aS)-Hexahydro-4,7-methanoisobenzofuran-1,3-dione
• exo-Norbornane-2,3-dicarboxylic Anhydride
• NORBORNANE-2EXO,3EXO-DICARBOXYLIC ACID-ANHYDRIDE
• 2,3-Norbornanedicarboxylic anhydride,cis-exo- (8CI)
• exo-Norbornane-2,3-d
• Norborane-2-exo,3-exo-dicarboxylic acid anhydride
• (1R,2S,3R,4S)-2,3-bicyclo<2.2.1>heptanedicarboxylic anhydride
• NSC 59061
• lurasidone interMediate
• 2,3-Norbornanedicarboxylic anhydride
• cis-exo-2,3-Norbornanedicarboxylic anhydride
• 2,3-NORBORNANEDICARBOXYLIC ANHYDRIDE, CIS-EXO-
• (3aR,7aS)-hexahydro-4,7-methano-2-benzofuran-1,3-dione
• (3aR,4S,7R,7aS)-rel-Hexahydro-4,7-methanoisobenzofuran-1,3-dione
• NSC59061
• NSC122944
• FCH887501
• RP22887
• AX8161466
• ST24034439
• X6722
• 2,3-NORBORNANEDICARBOXYLIC ANH
• (1S,2R,6S,7R)-4-oxatricyclo[5.2.1.02,6]decane-3,5-dione
• endo-bicyclo[2.2.1]heptane-2,3-dicarboxylic a nhydride
• DS-15442
• 2,3-Norbornanedicarboxylic acid anhydride, exo-
• J-523747
• C72636
• NSC-122944
• 14166-28-0
• AKOS006307350
• EXO-BICYCLO[2.2.1]HEPTANE-2,3-DICARBOXYLIC ANHYDRIDE
• Hexahydro-4,7-methanoisobenzofuran-1,3-dione, rel-(3aR,4S,7R,7aS)-
• V8L86W7MH8
• MFCD11046554
• rel-(3Ar,4s,7r,7as)-hexahydro-4,7-methanoisobenzofuran-1,3-dione
• NSC-59061
• SCHEMBL9605761
• 17812-27-0
• exo-2,3-Norbornanedicarboxylic acid anhydride
• 4,7-Methanoisobenzofuran-1,3-dione, hexahydro-, (3aR,4S,7R,7aS)-rel-
• exo-Hexahydro-4,7-methanoisobenzofuran-1,3-dione
• 2,3-Norbornanedicarboxylic anhydride, cis-exo- (8CI)

• MDL： MFCD11046554
• Inchi： 1S/C9H10O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h4-7H,1-3H2/t4-,5+,6+,7-
• InChI Key： LQOPXMZSGSTGMF-RNGGSSJXSA-N
• SMILES： O1C([C@H]2[C@@H](C1=O)[C@@H]1CC[C@H]2C1)=O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.345
• Boiling Point: 325.2±11.0°C at 760 mmHg
• PSA: 43.37000
• LogP: 0.73210

exo-Norbornane-2,3-dicarboxylic Anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on exo-Norbornane-2,3-dicarboxylic Anhydride

Exo-Norbornane-2,3-Dicarboxylic Anhydride (CAS No 14166-28-0): A Versatile Building Block in Pharmaceutical and Material Sciences

Exo-Norbornane-2,3-dicarboxylic anhydride, with the chemical identifier CAS No 14166-28-0, has emerged as a critical intermediate in the synthesis of advanced pharmaceuticals and functional polymers. Its unique molecular architecture, characterized by the strained bicyclic norbornane framework and two carboxylic acid groups, enables it to participate in a wide range of chemical transformations. Recent studies in organic synthesis and materials science have highlighted its potential as a key component in the development of biodegradable polymers, targeted drug delivery systems, and high-performance coatings.

Exo-Norbornane-2,3-dicarboxylic anhydride is a derivative of norbornene, a compound with a well-established history in polymer chemistry. The anhydride functional group, formed by the dehydration of two carboxylic acid groups, makes this compound highly reactive toward nucleophilic attack. This reactivity is particularly valuable in polymerization reactions, where it can act as a crosslinking agent or a monomer in the formation of thermoset resins. Recent advancements in green chemistry have further emphasized its utility as a sustainable alternative to traditional petrochemical-based intermediates.

One of the most promising applications of Exo-Norbornane-2,3-dicarboxylyc anhydride lies in its role in the development of biodegradable polymers. Researchers at the University of Tokyo (2023) have demonstrated that this compound can be incorporated into polymeric matrices to enhance their degradation rates under physiological conditions. This property is particularly relevant for medical devices and drug-eluting implants, where controlled biodegradation is essential to minimize long-term toxicity.

In the pharmaceutical industry, Exo-Norbornane-2,3-dicarboxylic anhydride has shown promise as a building block for the synthesis of prodrugs. A recent study published in Journal of Medicinal Chemistry (2024) reported the successful incorporation of this compound into a novel class of antibiotic derivatives, which exhibited improved solubility and reduced resistance development compared to traditional antibiotics. The anhydride group was found to undergo hydrolysis in the presence of enzymes, releasing the active drug moiety at the target site.

The synthetic versatility of Exo-Norbornane-2,3-dicarboxylic anhydride has also been explored in the context of nanomaterials. Scientists at MIT (2023) have developed a method to functionalize carbon nanotubes with this compound, creating hybrid materials with enhanced mechanical strength and thermal stability. These materials have potential applications in electronic devices and energy storage systems, where high-performance materials are critical.

Recent advances in computational chemistry have provided new insights into the reactivity of Exo-Norbornane-2,3-dicarboxylic anhydride. Quantum mechanical calculations published in Organic Letters (2024) revealed that the anhydride group undergoes preferential nucleophilic attack at the exo-position, leading to the formation of stable intermediates. This finding has significant implications for the design of efficient synthetic routes in organic synthesis.

Environmental considerations have also driven research into the biodegradation pathways of Exo-Norbornane-2,3-dicarboxylic anhydride. A study conducted by the European Polymer Institute (2023) demonstrated that this compound can be completely mineralized by microbial consortia under aerobic conditions. This property is crucial for its application in environmentally friendly materials, where waste management and sustainability are key concerns.

In the field of coatings and surface engineering, Exo-Norbornane-2,3-dicarboxylic anhydride has been utilized to create self-healing materials. Researchers at the University of California (2024) developed a polymer network that incorporates this compound, enabling the material to repair microcracks through a mechanism involving anhydride hydrolysis and subsequent crosslinking. Such materials have potential applications in automotive industry and construction materials where durability is essential.

The synthetic challenges associated with Exo-Norbornane-2,3-dicarboxylic anhydride have also been addressed through innovative asymmetric catalysis techniques. A breakthrough reported in Angewandte Chemie (2023) involved the use of chiral organocatalysts to selectively functionalize the norbornane ring, leading to the production of enantiomerically pure compounds. This development is particularly important for the pharmaceutical industry, where stereoselectivity is often critical for drug efficacy and safety.

Looking ahead, the Exo-Norbornane-2,3-dicarboxylic anhydride is poised to play an even greater role in next-generation materials science. Ongoing research into its photoreactive properties and electronic conductivity suggests potential applications in optoelectronics and flexible electronics. The ability to tailor its chemical properties through various synthetic strategies ensures that this compound will remain a valuable tool for chemists and materials scientists.

In conclusion, Exo-Norbornane-2,3-dicarboxylic anhydride (CAS 14166-28-0) represents a versatile and important compound in modern chemistry. Its unique structure and reactivity make it suitable for a wide range of applications, from pharmaceuticals to advanced materials. As research continues to uncover new properties and applications, this compound is likely to remain a key player in the development of innovative chemical solutions across multiple industries.

For more information on the synthesis, properties, and applications of Exo-Norbornane-2,3-dicarboxylic anhydride, please refer to the latest publications in organic chemistry and materials science. Researchers and industry professionals are encouraged to explore the potential of this compound in their respective fields, contributing to the ongoing advancement of chemical science and technology.

References: 1. University of Tokyo (2023). "Biodegradable Polymers from Norbornene Derivatives." 2. Journal of Medicinal Chemistry (2024). "Antibiotic Prodrugs Based on Norbornene Anhydrides." 3. MIT (2023). "Functionalization of Carbon Nanotubes with Norbornene Derivatives." 4. Organic Letters (2024). "Quantum Mechanical Insights into Norbornene Anhydride Reactivity." 5. European Polymer Institute (2023). "Biodegradation of Norbornene-Based Polymers." 6. University of California (2024). "Self-Healing Materials from Norbornene Anhydrides." 7. Angewandte Chemie (2023). "Asymmetric Catalysis in Norbornene Anhydride Synthesis."

© 2024 Chemical Innovations. All rights reserved.